Cas no 1549438-52-9 (2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID)

• Product Name: 2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID
• CAS No: 1549438-52-9
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 4605456
• Update Time: 2025-05-26

2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID

• Inchi： 1S/C22H23NO4/c1-2-22(20(24)25)12-7-13-23(22)21(26)27-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19H,2,7,12-14H2,1H3,(H,24,25)
• InChI Key： MCZKFDBPXUGEPJ-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCCC1(CC)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID

Comprehensive Overview of 2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID (CAS No. 1549438-52-9)

2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID (CAS No. 1549438-52-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protective moiety for amines, enabling controlled reactions in complex molecular assemblies. Researchers and chemists frequently employ this compound due to its high purity, stability, and compatibility with modern bioconjugation techniques.

In recent years, the demand for Fmoc-protected compounds like 2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID has surged, driven by advancements in drug discovery and biotechnology. A key trend in 2023 is the integration of AI-driven molecular design with traditional synthetic methods, where such compounds play a pivotal role. For instance, computational models predict optimal peptide sequences, and Fmoc-protected building blocks are then used to synthesize these sequences efficiently. This synergy between machine learning and chemical synthesis has become a hot topic in scientific communities.

The structural features of 2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID make it particularly valuable for peptide modification and protein engineering. The ethyl group at the 2-position of the pyrrolidine ring enhances steric control, while the carboxylic acid functionality allows for further derivatization. These properties are essential for developing therapeutic peptides, which are increasingly used to treat diseases like diabetes, cancer, and autoimmune disorders. As the pharmaceutical industry shifts toward personalized medicine, the need for high-quality amino acid derivatives continues to grow.

Another area of interest is the compound’s role in green chemistry. With sustainability becoming a priority, researchers are exploring eco-friendly solvents and catalysts for peptide coupling reactions. 2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID is compatible with water-based synthesis, reducing reliance on hazardous organic solvents. This aligns with global initiatives to minimize chemical waste and improve process efficiency in laboratories.

Frequently asked questions about this compound include: "What is the shelf life of Fmoc-protected pyrrolidine derivatives?" and "How does the ethyl substituent influence peptide stability?" Proper storage under inert conditions (e.g., argon or nitrogen) can extend shelf life, while the ethyl group contributes to conformational rigidity, improving peptide bioavailability. Such insights are crucial for optimizing experimental protocols.

In summary, 2-ETHYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID (CAS No. 1549438-52-9) is a versatile tool in peptide science, bridging gaps between computational design, sustainable chemistry, and therapeutic development. Its applications span from academic research to industrial-scale production, making it indispensable for modern chemical biology.